Cas no 1851533-63-5 (4-(1-Azetidinylmethyl)benzonitrile)

• Product Name: 4-(1-Azetidinylmethyl)benzonitrile
• CAS No: 1851533-63-5
• MF: C₁₁H₁₂N₂
• MW: 172.23
• CID: 5091320
• PubChem ID: 130159686
• Update Time: 2025-05-22

4-(1-Azetidinylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-azetidinylmethyl)-
• 1851533-63-5
• 4-[(Azetidin-1-yl)methyl]benzonitrile
• CS-0305330
• 4-(Azetidin-1-ylmethyl)benzonitrile
• EN300-1196908
• F83585
• 4-(1-Azetidinylmethyl)benzonitrile

• Inchi： 1S/C11H12N2/c12-8-10-2-4-11(5-3-10)9-13-6-1-7-13/h2-5H,1,6-7,9H2
• InChI Key： BCNIAUMGIMGPLB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)C#N)N1CCC1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Additional information on 4-(1-Azetidinylmethyl)benzonitrile

4-(1-Azetidinylmethyl)benzonitrile (CAS 1851533-63-5): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 4-(1-Azetidinylmethyl)benzonitrile (CAS 1851533-63-5) has emerged as a valuable chemical intermediate with diverse applications. This compound, featuring both an azetidine ring and a benzonitrile moiety, offers unique structural characteristics that make it particularly interesting for pharmaceutical research and material science. The growing interest in nitrogen-containing heterocycles and their biological activities has positioned this molecule as a promising candidate for further exploration.

The molecular structure of 4-(1-Azetidinylmethyl)benzonitrile combines the rigidity of an aromatic system with the conformational flexibility of a four-membered saturated nitrogen ring. This combination creates opportunities for structure-activity relationship studies in drug discovery, especially in the development of central nervous system (CNS) therapeutics. Recent trends in medicinal chemistry show increasing attention toward small ring heterocycles like azetidines, as they often demonstrate improved metabolic stability compared to their larger ring counterparts.

From a synthetic chemistry perspective, CAS 1851533-63-5 serves as an excellent building block for constructing more complex molecular architectures. The benzonitrile group provides multiple handles for further functionalization through various reactions including nucleophilic additions, reductions, and cyclizations. Meanwhile, the azetidinylmethyl substituent can participate in diverse transformations, making this compound particularly valuable for combinatorial chemistry approaches and high-throughput screening applications.

The pharmaceutical industry has shown particular interest in derivatives of 4-(1-Azetidinylmethyl)benzonitrile due to their potential biological activities. Recent studies suggest that structurally similar compounds exhibit promising kinase inhibitory properties, which could be relevant for developing new treatments in oncology and inflammatory diseases. The compound's balanced lipophilicity profile and molecular weight make it attractive for drug-like property optimization in lead compound development.

In material science applications, 4-(1-Azetidinylmethyl)benzonitrile has shown potential as a precursor for functional materials. The combination of its aromatic system and polar nitrile group allows for interesting interactions in polymer matrices and liquid crystal systems. Researchers are exploring its use in developing advanced materials with specific electronic or optical properties, particularly in the field of organic electronics and molecular sensors.

The synthesis and handling of CAS 1851533-63-5 require standard organic chemistry laboratory practices. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this compound. The growing demand for specialty chemicals like 4-(1-Azetidinylmethyl)benzonitrile reflects the expanding needs of both academic research and industrial applications in fine chemical synthesis.

Market analysis indicates steady growth in the demand for nitrile-containing intermediates like 4-(1-Azetidinylmethyl)benzonitrile. Pharmaceutical companies and contract research organizations are increasingly sourcing such compounds for their drug discovery programs. The compound's versatility makes it particularly valuable in fragment-based drug design and medicinal chemistry optimization projects, where rapid access to diverse molecular scaffolds is essential.

From a regulatory perspective, 4-(1-Azetidinylmethyl)benzonitrile is not currently listed on any major controlled substance inventories, making it accessible for legitimate research purposes. However, researchers should always verify the latest chemical regulations in their specific jurisdictions before procurement or use. The compound's commercial availability through specialty chemical suppliers has improved in recent years, reflecting its growing importance in synthetic chemistry applications.

Future research directions for CAS 1851533-63-5 may include exploration of its catalytic applications and potential use in asymmetric synthesis. The azetidine ring's constrained geometry could offer interesting possibilities in the design of new chiral ligands or organocatalysts. Additionally, the compound's photophysical properties warrant further investigation for potential applications in fluorescence-based sensing or molecular imaging technologies.

In conclusion, 4-(1-Azetidinylmethyl)benzonitrile represents an important chemical tool with wide-ranging applications across multiple scientific disciplines. Its unique structural features and synthetic versatility ensure its continued relevance in both academic and industrial research settings. As the demand for novel heterocyclic compounds grows, this molecule is likely to maintain its position as a valuable building block in modern organic synthesis and drug discovery efforts.